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Compound of Interest

Compound Name: 3-Formyl-2-methylbenzoic acid

CAS No.: 1289037-66-6

Cat. No.: B1342716
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Executive Summary
Immediate Action Required: 3-Formyl-2-methylbenzoic acid (CAS: 69526-90-5 / 1289037-66-

6) is a dual-functional aromatic intermediate containing both aldehyde and carboxylic acid

moieties.[1] It poses specific risks regarding skin/eye irritation and respiratory tract irritation.[2]

[3][4][5]

Disposal Directive: Do NOT dispose of via municipal waste or sanitary sewer systems. This

compound must be segregated as Solid Organic Waste (if dry) or Non-Halogenated Organic

Liquid Waste (if in solution) and destroyed via high-temperature incineration equipped with

scrubbers.

Chemical Characterization & Hazard Assessment
Why we handle it this way: The Causality of Safety.
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To dispose of a chemical safely, one must understand its reactive potential. 3-Formyl-2-
methylbenzoic acid is not merely "chemical waste"; it is a reactive intermediate.[6] Its disposal

protocol is dictated by two functional groups attached to the toluene core:

The Aldehyde Group (-CHO): This moiety is susceptible to oxidation.[1] In the presence of

strong oxidizers (e.g., peroxides, permanganates), it can undergo rapid, exothermic

oxidation to the dicarboxylic acid. Implication: Waste containers must be free of oxidizing

agents to prevent pressure buildup or fire.

The Carboxylic Acid Group (-COOH): This confers acidity (predicted pKa ~3.6). Implication:

Commingling with strong bases (e.g., Sodium Hydroxide waste) will trigger an acid-base

neutralization, generating heat and potentially aerosolizing the waste.

Physicochemical Data for Disposal Logistics

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Pre-Disposal Stabilization & Segregation
The Trust Protocol: Preventing Cross-Reactivity.

Before moving the material to the central waste area, the researcher must stabilize the waste at

the bench level.

A. Solid Waste (Pure Compound)
Container: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar. Avoid

metal containers due to potential acid corrosion over time.
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Labeling: clearly mark as "Hazardous Waste - Solid Organic Irritant."

Segregation: Keep separate from "Oxidizing Solids" (e.g., nitrates) to prevent the aldehyde

group from acting as a reducing fuel source.

B. Liquid Waste (Reaction Mixtures)
If the compound is dissolved in solvents (e.g., Methanol, Ethyl Acetate):

Stream Selection: Use the Non-Halogenated Organic waste stream.

pH Check: If the solution is highly acidic (pH < 2), it may need to be tagged as "Acidic

Organic Waste" depending on your facility's specific protocols.

Incompatibility: Do not pour into containers holding waste from oxidation reactions (e.g.,

Jones oxidation waste, Chromic acid).

Visualizing the Segregation Logic
The following decision tree illustrates the critical segregation steps to prevent incompatible

mixing.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring compatibility with standard incineration

streams.
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The Disposal Workflow (Standard Operating
Procedure)
Operational steps for the lab personnel.

Step 1: Personal Protective Equipment (PPE)[8]
Gloves: Nitrile rubber (minimum 0.11 mm thickness). The aldehyde moiety can penetrate thin

latex.

Eye Protection: Chemical splash goggles. Safety glasses are insufficient if pouring liquid

waste.

Respiratory: If handling large quantities of dry powder, use a fume hood or N95 particulate

respirator to prevent inhalation (H335).

Step 2: Collection & Labeling[8]
Tare the waste container.

Transfer the material. If solid, use a disposable spatula (do not generate dust). If liquid, use a

funnel to prevent spills.

Wipe Down: Clean the exterior of the container with a damp paper towel to remove any

chemical residue. Dispose of the towel in the solid waste bin.

Complete the Tag:

Chemical Name: Write out "3-Formyl-2-methylbenzoic acid" (Do not use abbreviations

or formulas).

Hazards: Check "Irritant" and "Toxic" (if applicable by local definition).

Composition: If a mixture, list all solvents and their approximate % volume.

Step 3: Storage & Handoff[6][7][9][10]
Store the container in a Satellite Accumulation Area (SAA).
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Ensure the cap is tightly closed (aldehydes can volatilize).

Request pickup when the container is 90% full or within 6 months of the start date (per

RCRA guidelines).

Visualizing the Lifecycle

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle of the chemical waste.

Regulatory Compliance & Final Disposition
Authoritative Grounding: The "Why" behind the rules.

RCRA Status (USA)
Under the Resource Conservation and Recovery Act (RCRA), 3-Formyl-2-methylbenzoic
acid is not a specifically "P-listed" or "U-listed" waste. However, it is regulated as a hazardous

waste due to its characteristics:

Characteristic of Toxicity/Irritation: While it may not trigger the TCLP limits for heavy metals,

its GHS classification as a Category 2 Skin/Eye irritant mandates professional disposal.

Final Fate: The industry standard for organic acids and aldehydes is incineration. This

process ensures the thermal decomposition of the benzene ring and the oxidation of the
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aldehyde to CO2 and water, preventing environmental contamination.

Spill Response (Immediate)
If a spill occurs during the disposal process:

Isolate: Evacuate the immediate area.

Protect: Don PPE (Goggles, Gloves, Lab Coat).[8]

Contain:

Solids: Cover with wet paper towels to prevent dust, then sweep into a dustpan.

Liquids: Absorb with vermiculite or a commercial organic spill kit.

Decontaminate: Wash the surface with a mild soap solution (alkaline detergents help

neutralize the acid residue).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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